Cas no 2172375-97-0 (3-methyl-5-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 3-methyl-5-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2172375-97-0
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• CID: 6415319
• PubChem ID: 165502174
• Update Time: 2025-06-12

3-methyl-5-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-phenylbenzene-1-sulfonyl fluoride
• 2172375-97-0
• EN300-1457833

• Inchi： 1S/C13H11FO2S/c1-10-7-12(11-5-3-2-4-6-11)9-13(8-10)17(14,15)16/h2-9H,1H3
• InChI Key： CMCPFSURYOOTSL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C2C=CC=CC=2)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 250.04637893g/mol
• Monoisotopic Mass: 250.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-methyl-5-phenylbenzene-1-sulfonyl fluoride

3-Methyl-5-phenylbenzene-1-sulfonyl Fluoride (CAS No. 2172375-97-0): A Comprehensive Overview

3-Methyl-5-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172375-97-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its aromatic structure, which includes a 3-methyl and 5-phenyl substitution on the benzene ring, along with a sulfonyl fluoride functional group. These features contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-methyl-5-phenylbenzene-1-sulfonyl fluoride can be represented as C₁₄H₁₁FOS. The sulfonyl fluoride group (SO₂F) is particularly noteworthy due to its high reactivity and ability to participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. This makes the compound an attractive candidate for the synthesis of sulfonyl derivatives, which are widely used in the development of pharmaceuticals, agrochemicals, and other advanced materials.

In the realm of pharmaceutical research, 3-methyl-5-phenylbenzene-1-sulfonyl fluoride has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its potential in the development of inhibitors for specific enzymes and receptors, which are crucial targets in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors for kinases, which are involved in numerous signaling pathways associated with cancer and inflammatory diseases.

The aromatic nature of 3-methyl-5-phenylbenzene-1-sulfonyl fluoride, combined with its sulfonyl fluoride functionality, also makes it an excellent candidate for the synthesis of fluorinated compounds. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them highly desirable in pharmaceutical development. Researchers have reported that derivatives of this compound exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts, suggesting potential applications in drug delivery systems.

Beyond pharmaceuticals, 3-methyl-5-phenylbenzene-1-sulfonyl fluoride has found applications in materials science. Its unique chemical structure allows it to be incorporated into polymers and other advanced materials, enhancing their mechanical and thermal properties. For example, a study published in Macromolecules demonstrated that incorporating this compound into polymer chains resulted in materials with enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 3-methyl-5-phenylbenzene-1-sulfonyl fluoride typically involves multi-step processes that include aromatic substitution reactions and sulfonylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. One such method involves the use of transition-metal catalysts to facilitate the sulfonylation reaction, reducing the need for harsh conditions and minimizing byproduct formation.

In conclusion, 3-methyl-5-phenylbenzene-1-sulfonyl fluoride (CAS No. 2172375-97-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of more complex molecules. As research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing various scientific fields.